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Al-Qaeda in the Islamic Maghreb (AQIM) is a Sunni Islamist extremist group and an affiliate of

al-Qaeda, operating primarily in North and West Africa.[1][2] Open-source intelligence provides

a comprehensive, albeit at times varied, picture of the organization's objectives, leadership,

operational scope, and funding mechanisms.

Ideology and Objectives
AQIM adheres to a Salafi-jihadist ideology with the long-term goal of establishing an Islamic

state in North and West Africa governed by Sharia law.[1][3] The group's objectives include

expelling Western, particularly French and Spanish, influence from the Maghreb and Sahel

regions.[1] It also aims to overthrow regional governments it deems "apostate," including those

of Algeria, Libya, Mali, Mauritania, Morocco, and Tunisia. AQIM has publicly declared its

support for extremist activities in various other regions, including Afghanistan, Iraq, and

Palestine.

Historical Development
The group's origins can be traced to Algeria's civil war in the 1990s. It was initially known as the

Salafist Group for Preaching and Combat (GSPC), which formed in 1998 as a splinter group

from the Armed Islamic Group (GIA). The GSPC officially aligned with al-Qaeda in September

2006 and rebranded itself as Al-Qaeda in the Islamic Maghreb in January 2007. This union

signaled a broadening of the group's ambitions from a primarily Algerian focus to targeting

Western interests in the wider region.
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Leadership and Structure
Since November 2020, AQIM has been led by Abu Ubaidah Youssef al-Annabi, who succeeded

Abdelmalek Droukdel after he was killed in a French military operation in June 2020. While al-

Annabi is believed to command from Algeria, the organization has a decentralized structure

with subordinate battalion commanders exercising a degree of operational autonomy. The

group is organized into brigades, known as katibas, which often operate as independent cells.

In 2017, several jihadist factions, including Ansar al-Din, al-Mourabitoun, and a sub-group of

AQIM, merged to form Jama'at Nusrat al-Islam wal-Muslimin (JNIM), which pledged allegiance

to AQIM.

Leadership Timeline

Leader Period

Abdelmalek Droukdel 2004 - June 2020

Abu Ubaidah Youssef al-Annabi November 2020 - Present

Membership and Areas of Operation
Estimates of AQIM's membership vary, with one source suggesting approximately 1,000

fighters across Algeria, northern Mali, southwest Libya, and Niger. Another estimate from an

earlier period places the number between 500 and 800 members. Members are predominantly

from Algeria, Mali, and Mauritania, but the group recruits from other North and West African

countries as well.

Historically, AQIM operated mainly in the northern coastal areas of Algeria and the desert

regions of southern Algeria and the Sahel. Over time, it has expanded its presence into Libya

and Tunisia. A significant Algerian counterterrorism campaign pushed AQIM from its

Mediterranean base into the Sahel region, including Niger, Mauritania, and Mali. The group has

also established cells in other countries and has had members arrested in several European

nations.

Tactics and Activities
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AQIM employs conventional terrorist tactics, including guerrilla-style ambushes, mortar and

rocket attacks, and the use of improvised explosive devices (IEDs). The group is also known

for its extensive history of kidnapping for ransom.

One of the group's most notable attacks was the December 2007 bombing of a United Nations

office in Algiers, which killed 17 people. In recent years, AQIM and its affiliates have conducted

numerous attacks on UN forces and local security services in the Sahel. The security situation

in the central Sahel has deteriorated, with a significant increase in violence in Mali, Burkina

Faso, and Niger, where both AQIM's affiliate JNIM and the Islamic State in the Sahel (IS Sahel)

are highly active.

Financial Sources
AQIM's funding is primarily derived from criminal activities. Kidnapping for ransom has been a

major source of revenue, netting the group millions of euros. Other funding streams include

extortion, involvement in arms and human trafficking, and facilitating drug trafficking from Latin

America to Europe. The group has been known to charge smugglers for safe passage through

territories under its control.

Primary Funding Sources

Kidnapping for Ransom

Extortion and Protection Rackets

Arms and Human Trafficking

Facilitation of Drug Trafficking

Donations and Support from European Cells

Methodologies for Information Verification
The information presented in this overview is based on open-source intelligence from

governmental and non-governmental organizations, research institutions, and media reports.

Verification of this information involves a comparative analysis of multiple sources to identify

corroborating and conflicting details. Key methodologies include:
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Cross-Referencing Reports: Comparing information from various counter-terrorism bodies,

such as the U.S. National Counterterrorism Center and the Australian National Security, with

reports from think tanks like the Council on Foreign Relations and academic institutions.

Analyzing Primary Source Material: When available, examining statements, videos, and

publications released by AQIM and its affiliates to understand their self-proclaimed ideology,

objectives, and claims of responsibility for attacks.

Monitoring Regional Security Developments: Tracking reports from news agencies and

organizations like the Armed Conflict Location & Event Data Project (ACLED) to stay

informed about the latest attacks, counter-terrorism operations, and shifts in the geopolitical

landscape of the Sahel.

Evaluating Source Credibility: Assessing the reliability and potential biases of each source to

build a more objective understanding of the available intelligence.

Visualizing AQIM's Operational Logic
The following diagram illustrates the logical flow of AQIM's operational model, from its core

ideology to its methods of funding and execution of attacks.
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Caption: AQIM's operational model, from ideology to execution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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